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Compound of Interest

Compound Name: 4-CHLORO-1-BUTENE

Cat. No.: B1662094 Get Quote

An In-Depth Technical Guide to the Hazards of 4-Chloro-1-Butene For Researchers,

Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. 4-Chloro-1-butene is a hazardous chemical and should only

be handled by trained personnel with appropriate personal protective equipment in a controlled

laboratory setting.

Executive Summary
4-Chloro-1-butene (CAS 927-73-1) is a highly flammable and moderately toxic haloalkene

used as a reagent and intermediate in chemical synthesis.[1][2] This guide provides a

comprehensive overview of its known and potential hazards, drawing from available

toxicological data and information on related haloalkenes. Key hazards include its flammability,

acute oral toxicity, and its classification as a skin and eye irritant.[1][2][3] While specific data on

its carcinogenicity, mutagenicity, and reproductive toxicity are limited, the broader class of

haloalkenes is known to exhibit genotoxic and carcinogenic properties, primarily through a

bioactivation pathway involving glutathione conjugation. This guide summarizes available

quantitative data, details relevant experimental protocols, and provides visualizations of key

processes to aid in risk assessment and safe handling.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-chloro-1-butene is presented in

Table 1. This information is crucial for understanding its behavior under various experimental

and storage conditions.
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Table 1: Physical and Chemical Properties of 4-Chloro-1-Butene

Property Value Reference(s)

Chemical Formula C₄H₇Cl [1]

Molecular Weight 90.55 g/mol [1]

Appearance
Clear, colorless to light yellow

liquid
[1][2]

Boiling Point 73-75 °C [1]

Melting Point -96 °C (estimate) [1]

Density 0.896-0.921 g/mL at 25 °C [1]

Flash Point -12 °C [4]

Vapor Pressure 66.4 mmHg [5]

Solubility
Insoluble in water; soluble in

organic solvents
[2]

Toxicological Hazards
4-Chloro-1-butene is classified as harmful if swallowed and is known to cause skin and eye

irritation.[1][3] The following sections detail the available toxicological data.

Acute Toxicity
The primary route of acute toxicity for which quantitative data is available is oral ingestion. The

compound is classified as moderately toxic by this route.[2]

Table 2: Acute Oral Toxicity of 4-Chloro-1-Butene

Species Route LD₅₀ Reference(s)

Rat Oral 695 mg/kg [2][3][6]

Mouse Oral 515 mg/kg [2]
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No quantitative data for dermal or inhalation LD₅₀/LC₅₀ was found in the searched literature.

Skin and Eye Irritation
4-Chloro-1-butene is classified as a skin and eye irritant.[3] While specific quantitative scores

from Draize tests were not available in the literature searched, the expected outcome of such

tests would be signs of erythema and edema on the skin and conjunctival irritation, corneal

opacity, or iritis in the eye. Long-term or repeated exposure may lead to more severe damage.

Chronic Toxicity
Limited information is available on the chronic toxicity of 4-chloro-1-butene. One source

mentions that it "causes weight loss in 44-week constant feeding studies of rabbits and rats,"

suggesting that long-term exposure may lead to systemic effects.[5]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity
Genotoxicity: There is no specific data from Ames tests or chromosomal aberration assays

for 4-chloro-1-butene in the available literature. However, many haloalkenes are known to

be mutagenic.[7][8] The proposed mechanism of genotoxicity is through bioactivation to

reactive electrophiles that can damage DNA (see Section 4.0).

Carcinogenicity: No carcinogenicity studies specifically on 4-chloro-1-butene were

identified. Given the genotoxic potential of related compounds, a carcinogenic risk cannot be

excluded.

Reproductive and Developmental Toxicity: No specific reproductive or developmental toxicity

studies for 4-chloro-1-butene were found.

Mechanism of Toxicity: Bioactivation of Haloalkenes
The toxicity of many haloalkenes, and likely 4-chloro-1-butene, is attributed to their metabolic

activation into reactive intermediates.[5][8] A key pathway involves conjugation with glutathione

(GSH), followed by enzymatic processing in the kidneys.[5][8]

This bioactivation pathway is a critical consideration for understanding the potential

nephrotoxicity and genotoxicity of 4-chloro-1-butene. The process begins with the formation of

a glutathione S-conjugate, which is then metabolized to a cysteine S-conjugate.[5] In the
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proximal tubules of the kidney, the enzyme cysteine conjugate β-lyase cleaves the cysteine S-

conjugate to produce a reactive thiol.[9][10] This reactive thiol is a potent electrophile that can

covalently bind to cellular macromolecules, including proteins and DNA, leading to cytotoxicity

and genotoxicity.[8]

Below is a diagram illustrating this proposed bioactivation pathway.

Bioactivation Pathway of 4-Chloro-1-butene

4-Chloro-1-butene

Glutathione S-conjugate

+ Glutathione
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Click to download full resolution via product page

Proposed bioactivation pathway of 4-chloro-1-butene.

Flammability and Reactivity
4-Chloro-1-butene is a highly flammable liquid and vapor with a low flash point of -12 °C.[4] It

should be kept away from heat, sparks, open flames, and other ignition sources. Vapors may

form explosive mixtures with air. It is incompatible with strong oxidizing agents.

Experimental Protocols
Detailed methodologies for key toxicological assessments are outlined below. These are based

on OECD guidelines and standard laboratory practices.

Acute Oral Toxicity (Based on OECD Guideline 423)
This protocol is designed to estimate the LD₅₀ and identify signs of toxicity.
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Acute Oral Toxicity Testing Workflow (OECD 423)

Start

Animal Preparation
(e.g., Rats, fasted)

Administer single oral dose
by gavage

Observe for clinical signs
(e.g., morbidity, mortality)

for at least 14 days

Gross necropsy of all animals
(survivors and decedents)

Data Analysis
(LD50 estimation, signs of toxicity)

End
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Skin Irritation Testing Workflow (OECD 404)

Start

Animal Preparation
(Albino rabbits, clipped skin)

Apply 0.5 mL of substance to skin
under a semi-occlusive patch

4-hour exposure period

Remove patch and wash skin

Score for erythema and edema
at 1, 24, 48, and 72 hours

End
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Eye Irritation Testing Workflow (OECD 405)

Start

Animal Preparation
(Albino rabbits, healthy eyes)

Instill 0.1 mL of substance
into the conjunctival sac of one eye

Examine eyes at 1, 24, 48, and 72 hours
(and up to 21 days for reversibility)

Score for corneal opacity, iritis,
and conjunctival redness and chemosis

End
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Ames Test Workflow (OECD 471)

Start

Prepare bacterial strains
(e.g., Salmonella typhimurium)

and test substance dilutions

Expose bacteria to test substance
with and without metabolic activation (S9)

Plate on minimal media

Incubate for 48-72 hours

Count revertant colonies

Compare to negative and positive controls

End
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Chromosomal Aberration Test Workflow (OECD 473)

Start

Culture mammalian cells
(e.g., CHO, human lymphocytes)

Treat cells with test substance
with and without metabolic activation (S9)

Harvest cells at a suitable time
after treatment and add mitotic inhibitor

Prepare chromosome spreads on slides

Analyze metaphase cells for
chromosomal aberrations

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

